Cas no 1805104-52-2 (Ethyl 4-bromo-2-cyano-6-formylbenzoate)

• Product Name: Ethyl 4-bromo-2-cyano-6-formylbenzoate
• CAS No: 1805104-52-2
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4706630
• Update Time: 2023-08-15

Ethyl 4-bromo-2-cyano-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-6-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)10-7(5-13)3-9(12)4-8(10)6-14/h3-4,6H,2H2,1H3
• InChI Key： QUBSRVXYZCBPTE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)OCC)=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2